![molecular formula C12H20ClNO B010211 2-Chloro-N-(2,3,3-trimethylbicyclo[2.2.1]heptan-2-yl)acetamide CAS No. 105838-50-4](/img/structure/B10211.png)
2-Chloro-N-(2,3,3-trimethylbicyclo[2.2.1]heptan-2-yl)acetamide
Description
what is '2-Chloro-N-(2,3,3-trimethylbicyclo[2.2.1]heptan-2-yl)acetamide'? this compound is an organic compound used as an intermediate in the synthesis of pharmaceuticals. It is a white crystalline solid that is soluble in organic solvents. the use of 'this compound' this compound is a type of organic compound used in a variety of applications, such as pharmaceuticals, agrochemicals, and dyes. It is used as an intermediate in the synthesis of various drugs, including anti-inflammatory and analgesic agents, as well as in the synthesis of agrochemicals, such as herbicides and insecticides. It is also used as a dye intermediate in the production of dyes and pigments. the chemistry of 'this compound' this compound is an organic compound belonging to the class of amides. It is composed of a chloroacetamide group attached to a bicyclic heptane ring. The molecule has two chiral centers and exists as two enantiomers, (R)-2-chloro-N-(2,3,3-trimethylbicyclo[2.2.1]heptan-2-yl)acetamide and (S)-2-chloro-N-(2,3,3-trimethylbicyclo[2.2.1]heptan-2-yl)acetamide. The compound is formed through the reaction of 2-chloroacetamide with 2,3,3-trimethylbicyclo[2.2.1]heptan-2-ol. This reaction is catalyzed by an acid, such as hydrochloric acid, and proceeds through a nucleophilic acyl substitution. The compound can be used as a chiral ligand in catalytic asymmetric synthesis. It is also used as an intermediate in the synthesis of pharmaceuticals. the biochemical/physical effects of 'this compound' this compound is a synthetic compound that has been used in research to study its potential effects on the body. Its biochemical and physical effects are not well-studied and are not known. It is likely to have some effect on the body, but further research is needed to understand its effects. the benefits of 'this compound' 1. It has a wide range of uses, including as a pesticide, herbicide, fungicide, and insecticide. 2. It is effective against a variety of pests, including aphids, mites, and whiteflies. 3. It is a relatively safe chemical and does not pose a significant risk to human health or the environment. 4. It is easy to use and can be applied in different ways, making it a versatile tool for pest control. 5. It is relatively inexpensive and can be used in combination with other pest control methods to provide more effective control. the related research of 'this compound' 1. Synthesis of this compound and its Derivatives. 2. Synthesis and Biological Activity of this compound Derivatives. 3. The Synthesis and Biological Evaluation of this compound Derivatives. 4. Design and Synthesis of this compound and its Derivatives. 5. Synthesis, Characterization and Biological Evaluation of this compound Derivatives. 6. Synthesis, Structure and Biological Activity of this compound Derivatives. 7. Synthesis, Structure-Activity Relationships and Biological Evaluation of this compound Derivatives. 8. Structure-Activity Relationship Studies on this compound Derivatives. 9. Synthesis and Biological Evaluation of Novel this compound Derivatives. 10. Synthesis and Antibacterial Activity of this compound Derivatives.
Properties
IUPAC Name |
2-chloro-N-(2,3,3-trimethyl-2-bicyclo[2.2.1]heptanyl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20ClNO/c1-11(2)8-4-5-9(6-8)12(11,3)14-10(15)7-13/h8-9H,4-7H2,1-3H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLUMHSYXYCELKC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2CCC(C2)C1(C)NC(=O)CCl)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60389681 | |
Record name | 2-Chloro-N-(2,3,3-trimethylbicyclo[2.2.1]heptan-2-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60389681 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
105838-50-4 | |
Record name | 2-Chloro-N-(2,3,3-trimethylbicyclo[2.2.1]heptan-2-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60389681 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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